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Compound of Interest
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Cat. No.: B146044

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 2-Piperidinemethanol (CAS 3433-37-2),
a versatile heterocyclic building block crucial in pharmaceutical and chemical synthesis. This
document consolidates its chemical and physical properties, detailed experimental protocols for
its synthesis, comprehensive spectroscopic data, and key applications, with a focus on its role
as a precursor in the synthesis of local anesthetics. Safety and handling information is also
provided to ensure its proper use in a laboratory setting. The guide is intended to be a valuable
resource for researchers, scientists, and professionals involved in drug discovery and
development.

Chemical and Physical Properties

2-Piperidinemethanol, also known as 2-(Hydroxymethyl)piperidine, is a white to slightly brown
solid at room temperature.[1] It possesses a piperidine ring, which imparts specific reactivity
and solubility characteristics, making it a valuable intermediate in the synthesis of a variety of
bioactive molecules.[1]

Table 1: Physical and Chemical Properties of 2-Piperidinemethanol
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Property Value Source
CAS Number 3433-37-2 [2]
Molecular Formula CeH13NO [2]
Molecular Weight 115.17 g/mol [2]

White to almost white

Appearance , [1]
crystalline powder

Melting Point 68-70 °C (lit.) [2]

Boiling Point 100-102 °C (6 mmHg) [1]

Density 0.9837 g/cm? (rough estimate) [1]

. Soluble in Methanol, Slightly

Solubility ] [1]
soluble in water

pKa 15.08 + 0.10 (Predicted) [3]

Spectroscopic Data

Spectroscopic analysis is essential for the verification of the identity and purity of 2-
Piperidinemethanol.

Table 2: Spectroscopic Data for 2-Piperidinemethanol

Technique Data

1H NMR Spectrum available at ChemicalBook.[4]
13C NMR Spectrum available at SpectraBase.[5]
Mass Spectrum (EI) Spectrum available at NIST WebBook.[6]

Spectra (ATR-IR, Vapor Phase IR) available at

IR Spectrum
SpectraBase.[7][8]

Synthesis of 2-Piperidinemethanol
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A common and effective method for the synthesis of 2-Piperidinemethanol is the catalytic
hydrogenation of 2-Pyridinemethanol. This reaction involves the reduction of the pyridine ring to
a piperidine ring.

Experimental Protocol: Catalytic Hydrogenation of 2-
Pyridinemethanol

This protocol is a representative procedure based on established chemical literature.[9][10]
Materials:

e 2-Pyridinemethanol

e Platinum (IV) oxide (PtOz, Adams' catalyst) or Rhodium(lIl) oxide (Rh203)

» Glacial acetic acid (solvent)

o Ethanol (for workup)

e Sodium bicarbonate (for neutralization)

e Anhydrous sodium sulfate (for drying)

» Hydrogen gas (high pressure)

High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)
Procedure:
« In a high-pressure reaction vessel, dissolve 2-Pyridinemethanol in glacial acetic acid.

e Add the catalyst (PtO2 or Rh203) to the solution. The catalyst loading is typically around 0.5
mol%.

» Seal the reaction vessel and purge it with nitrogen gas, followed by hydrogen gas.

o Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 5 bar).[11]
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 Stir the reaction mixture at a controlled temperature (e.g., 40 °C) for a specified time (e.g., 16
hours), or until hydrogen uptake ceases.[11]

 After the reaction is complete, cool the vessel to room temperature and carefully vent the
hydrogen gas.

« Filter the reaction mixture to remove the catalyst.
» Concentrate the filtrate under reduced pressure to remove the solvent.

o Dissolve the residue in ethanol and neutralize it with a saturated solution of sodium
bicarbonate.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

» Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield the crude 2-Piperidinemethanol.

e The product can be further purified by distillation or recrystallization.

Applications in Drug Development

2-Piperidinemethanol serves as a key intermediate in the synthesis of various
pharmaceuticals, particularly local anesthetics.[1] Its chiral nature also makes it a valuable
building block in asymmetric synthesis.

Synthesis of Local Anesthetics: Ropivacaine and
Bupivacaine

2-Piperidinemethanol and its derivatives are crucial in the synthesis of amide-type local
anesthetics like Ropivacaine and Bupivacaine.[12][13] The piperidine moiety is a core
component of these drug molecules.

Below is a generalized workflow for the synthesis of these local anesthetics, highlighting the
role of a piperidine precursor.
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Starting Materials

N

-Piperidinecarboxylic Acid Derivative 2,6-Dimethylaniline

Reactlon Steps

Acylation

Amidation

N-Alkylation

Final Broduct

Local Anesthetic (e.g., Ropivacaine, Bupivacaine)

Click to download full resolution via product page
General workflow for the synthesis of local anesthetics.

Safety and Handling

2-Piperidinemethanol is classified as a corrosive substance and can cause severe skin burns

and eye damage.[2] It is also irritating to the respiratory system.[1]

Table 3: Safety Information for 2-Piperidinemethanol

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b146044?utm_src=pdf-body-img
https://www.benchchem.com/product/b146044?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/155225
https://www.chemimpex.com/products/43490
https://www.benchchem.com/product/b146044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Statement Precautionary Statement
H314: Causes severe skin burns and eye P260: Do not breathe
damage dust/fume/gas/mist/vapours/spray

] S P280: Wear protective gloves/protective
H335: May cause respiratory irritation ) ) )
clothing/eye protection/face protection

P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse

skin with water/shower

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing

It is crucial to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. In case
of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.[1]

Conclusion

2-Piperidinemethanol (CAS 3433-37-2) is a fundamental building block in organic synthesis
with significant applications in the pharmaceutical industry. Its well-defined chemical properties,
coupled with established synthetic routes, make it a valuable precursor for a range of complex
molecules, most notably local anesthetics. This guide provides essential technical information
to support its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-
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[https://www.benchchem.com/product/b146044#2-piperidinemethanol-cas-number-3433-37-
2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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